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Compound of Interest

Compound Name: Cholesterol sulfate
CAS No.: 1256-86-6
Cat. No.: B072947
Get Quote
. J

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Cholesterol sulfate, including operational and disposal plans.

Chemical Identifier:

e Synonyms: (3[3)-3-(hydrogen sulfate)-cholest-5-en-3-ol, monosodium salt, Sodium
Cholesteryl Sulfate, SCS

e CAS Number: 2864-50-8[1]

Hazard Identification and First Aid

While some safety data sheets (SDS) classify Cholesterol sulfate as not hazardous under the
Globally Harmonized System (GHS), others indicate potential risks.[1][2] It is prudent to handle
this compound with care, considering the following:

o Potential Hazards: One supplier notes that it can be harmful if swallowed and is very toxic to
aquatic life with long-lasting effects.[2] Inhalation or contact with skin and eyes may also
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cause irritation.[3]

o First Aid Measures:

o Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

[4]

o Skin Contact: Remove contaminated clothing and rinse the affected area thoroughly with

large amounts of water.[2][4]

o Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing

contact lenses if present.[2][4]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or

poison control center if the person feels unwell.[2][4]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used

when handling Cholesterol sulfate.

Protection Type

Equipment

Specification

Eye Protection

Safety Goggles

With side-shields.

Hand Protection

Protective Gloves

Impermeable and resistant to

the product.

Body Protection

Impervious Clothing

Lab coat or other protective

clothing.

Respiratory Protection

Suitable Respirator

Use a respirator if ventilation is
inadequate or when handling
large quantities that may
generate dust. For nuisance
levels of dust, a type N95 (US)
or type P1 (EN 143) dust mask

can be considered.[3]
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Experimental Workflow for Safe Handling

Proper handling procedures are critical to minimize exposure and ensure a safe laboratory
environment. The following workflow outlines the key steps for working with Cholesterol

sulfate.
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Preparation

Ensure adequate ventilation

Don PPE

Prepare work area

Weighing and Transfer

Dissolving

Cleanup and Disposal

Decontaminate surfaces

Dispose of waste

Remove PPE
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Safe Handling Workflow for Cholesterol Sulfate

© 2026 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b072947/docs?utm_src=pdf-body-img#safeguarding-your-research-a-guide-to-handling-cholesterol-sulfate
https://www.benchchem.com/product/b072947/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-cholesterol-sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Procedural Steps:

Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, especially
when handling the powdered form to avoid dust formation.[2]

Don PPE: Before handling, put on all required personal protective equipment as detailed in
the table above.

Handling:

o Avoid direct contact with the substance.

o Prevent the formation of dust and aerosols.[2]

o Do not eat, drink, or smoke in the handling area.[]

Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated place.[2] For
long-term storage, refer to the product insert, with some suppliers recommending -20°C for
the powder or -80°C when in solvent.[2]

Spills: In case of a spill, avoid generating dust.[5] Sweep up the solid material and place it in
a suitable, closed container for disposal.[3] Clean the affected area thoroughly.

Disposal Plan

Proper disposal of Cholesterol sulfate and any contaminated materials is crucial to prevent
environmental harm.

o Waste Disposal: Dispose of the contents and the container at an approved waste disposal
facility.[2]

o Environmental Precautions: Do not allow the product to enter drains, sewers, or
watercourses.[1][2] Collect any spillage, as it is noted to be very toxic to aquatic life.[2]

o Regulations: Adhere to all federal, state, and local environmental regulations for chemical
waste disposal.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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